Cas no 350997-17-0 (Methyl 2-Amino-4-(1-naphthyl)thiophene-3-carboxylate)

• Product Name: Methyl 2-Amino-4-(1-naphthyl)thiophene-3-carboxylate
• CAS No: 350997-17-0
• MF: C₁₆H₁₃NO₂S
• MW: 283.344922780991
• MDL: MFCD01923298
• CID: 853444
• PubChem ID: 1351988
• Update Time: 2025-09-26

Methyl 2-Amino-4-(1-naphthyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(naphthalen-1-yl)thiophene-3-carboxylate
• 2-AMINO-4-NAPHTHALEN-1-YL-THIOPHENE-3-CARBOXYLICACID METHYL ESTER
• Methyl 2-amino-4-(1-naphthyl)thiophene-3-carboxylate
• methyl 2-amino-4-naphthalen-1-ylthiophene-3-carboxylate
• BIM-0030706.P001
• BBL016081
• CBMicro_030472
• 350997-17-0
• MFCD01923298
• 2-amino-4-naphthalen-1-yl-thiophene-3-carboxylic acid methyl ester
• 2-Amino-4-naphthalen-1-ylthiophene-3-carboxylic acid methyl ester
• SR-01000228701
• DTXSID70361973
• AKOS003270424
• DB-028192
• FS-5787
• SR-01000228701-1
• AK-968/15363299
• METHYL 2-AMINO-4-(1-NAPHTHYL)-3-THIOPHENECARBOXYLATE
• CS-0313207
• ALBB-001696
• CCG-4092
• STK315823
• Methyl 2-Amino-4-(1-naphthyl)thiophene-3-carboxylate

• MDL： MFCD01923298
• Inchi： 1S/C16H13NO2S/c1-19-16(18)14-13(9-20-15(14)17)12-8-4-6-10-5-2-3-7-11(10)12/h2-9H,17H2,1H3
• InChI Key： WTDVPXJTBONOAX-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C(=C1)C1=CC=CC2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 283.06700
• Monoisotopic Mass: 283.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.296
• Boiling Point: 444.2°C at 760 mmHg
• Flash Point: 222.4°C
• Refractive Index: 1.685
• PSA: 80.56000
• LogP: 4.51830

Methyl 2-Amino-4-(1-naphthyl)thiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Methyl 2-Amino-4-(1-naphthyl)thiophene-3-carboxylate

Research Briefing on Methyl 2-Amino-4-(1-naphthyl)thiophene-3-carboxylate (CAS: 350997-17-0)

Methyl 2-Amino-4-(1-naphthyl)thiophene-3-carboxylate (CAS: 350997-17-0) is a thiophene-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile scaffold for the synthesis of bioactive molecules, particularly in the context of kinase inhibition and anticancer activity. This research briefing aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

Recent synthetic efforts have focused on optimizing the preparation of Methyl 2-Amino-4-(1-naphthyl)thiophene-3-carboxylate to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis method that utilizes a palladium-catalyzed coupling reaction, achieving a yield of 85% with high enantiomeric purity. This advancement is critical for scaling up production and facilitating further pharmacological evaluations. Additionally, the compound's structural features, including the naphthyl group and the amino-carboxylate moiety, make it an attractive candidate for structure-activity relationship (SAR) studies.

In terms of biological activity, Methyl 2-Amino-4-(1-naphthyl)thiophene-3-carboxylate has shown promising results as a kinase inhibitor. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit selective inhibition against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK4, which are implicated in cancer cell proliferation. The study identified that the naphthyl group plays a crucial role in binding to the hydrophobic pocket of the kinase domain, while the amino-carboxylate moiety enhances solubility and bioavailability. These findings suggest that the compound could serve as a lead structure for developing novel anticancer agents.

Further investigations into the therapeutic potential of Methyl 2-Amino-4-(1-naphthyl)thiophene-3-carboxylate have explored its anti-inflammatory properties. A preprint article on bioRxiv (2024) highlighted its ability to modulate the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in vitro. This dual functionality—kinase inhibition and anti-inflammatory activity—positions the compound as a multifunctional agent with applications in oncology and chronic inflammatory diseases. However, in vivo studies are still needed to validate these effects and assess potential toxicity.

In conclusion, Methyl 2-Amino-4-(1-naphthyl)thiophene-3-carboxylate (CAS: 350997-17-0) represents a promising scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and anti-inflammatory therapy. Recent advancements in synthetic methodologies and biological evaluations have laid the groundwork for further development of this compound and its derivatives. Future research should focus on optimizing its pharmacokinetic properties and conducting preclinical trials to fully realize its therapeutic potential.